Cas no 1040680-42-9 (1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine)

• Product Name: 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine
• CAS No: 1040680-42-9
• MF: C₁₃H₁₇FN₆O₂S
• MW: 340.376483678818
• CID: 6076266
• PubChem ID: 30858528
• Update Time: 2025-07-02

1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine
• 1-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-4-methylsulfonylpiperazine
• F5251-0115
• AKOS024503012
• 1-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-4-(methylsulfonyl)piperazine
• 1040680-42-9

• Inchi： 1S/C13H17FN6O2S/c1-23(21,22)19-7-5-18(6-8-19)10-13-15-16-17-20(13)12-4-2-3-11(14)9-12/h2-4,9H,5-8,10H2,1H3
• InChI Key： PHINLZMVMPTERU-UHFFFAOYSA-N
• SMILES： N1(CC2N(C3=CC=CC(F)=C3)N=NN=2)CCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 340.11177314g/mol
• Monoisotopic Mass: 340.11177314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine

Comprehensive Overview of 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine (CAS No. 1040680-42-9)

The compound 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine (CAS No. 1040680-42-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a fluorophenyl group, a tetrazole ring, and a methanesulfonylpiperazine moiety. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its tetrazole component, which is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic makes it a valuable candidate for optimizing pharmacokinetic profiles and enhancing drug stability.

The fluorophenyl group in this compound is another critical feature, as fluorinated aromatic rings are frequently employed to improve metabolic stability and membrane permeability. Combined with the methanesulfonylpiperazine moiety, which often enhances solubility and binding affinity, this molecule presents a promising scaffold for developing new therapeutic agents. Current studies explore its potential in addressing conditions such as inflammation, neurological disorders, and metabolic diseases, aligning with the growing focus on precision medicine.

From a synthetic chemistry perspective, CAS No. 1040680-42-9 exemplifies the innovative strategies used to construct multifunctional molecules. Its synthesis typically involves multi-step reactions, including nucleophilic substitutions and cyclization processes, to assemble the tetrazole and piperazine frameworks. These methods are of high interest to organic chemists seeking efficient routes to complex structures, especially those with potential bioactivity.

In the context of AI-driven drug discovery, compounds like 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine are increasingly analyzed using computational tools. Machine learning models predict their interactions with biological targets, accelerating the identification of lead compounds. This synergy between synthetic chemistry and artificial intelligence is revolutionizing the pharmaceutical industry, making molecules with CAS No. 1040680-42-9 pivotal in modern research.

Another area of interest is the environmental impact of such compounds. While 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine is primarily used in controlled laboratory settings, its biodegradation and ecotoxicity are subjects of ongoing study. Sustainable chemistry initiatives emphasize the need for greener synthesis methods and safer alternatives, reflecting broader societal concerns about chemical safety and environmental health.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1040680-42-9 is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for its formulation and application. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are routinely employed to characterize this compound, ensuring its purity and consistency in experimental settings.

In summary, 1-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methanesulfonylpiperazine represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity make it a valuable subject for academic and industrial research, particularly in the era of AI-enhanced drug development and sustainable science. As investigations continue, this compound may unlock new possibilities for treating complex diseases and advancing synthetic methodologies.